Cas no 2228074-09-5 (tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate
• CAS No: 2228074-09-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6054835
• PubChem ID: 165666050
• Update Time: 2025-11-06

tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate
• tert-butyl 3-[(1S)-1-amino-2-hydroxyethyl]piperidine-1-carboxylate
• EN300-1882211
• 2228074-09-5

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-6-4-5-9(7-14)10(13)8-15/h9-10,15H,4-8,13H2,1-3H3/t9?,10-/m1/s1
• InChI Key： UVECARAMUAMRTJ-QVDQXJPCSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC([C@@H](CO)N)C1)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate (CAS No. 2228074-09-5)

The compound tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate (CAS No. 2228074-09-5) is a chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl protecting group and the hydroxyethyl side chain, make it a versatile intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, particularly in the synthesis of chiral amines and peptide mimetics.

One of the key reasons for the growing attention on tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate is its role in the synthesis of small molecule therapeutics. With the rise of personalized medicine and targeted therapies, the demand for high-purity chiral intermediates has surged. This compound, with its stereocenter at the 1-position, offers a reliable building block for enantioselective synthesis. Its Boc-protected amine functionality further enhances its utility in multi-step synthetic routes, ensuring compatibility with a wide range of reaction conditions.

In recent years, the pharmaceutical industry has seen a shift toward green chemistry and sustainable practices. tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate aligns with these trends, as its synthesis can be optimized to minimize waste and reduce the use of hazardous reagents. Researchers are exploring catalytic asymmetric methods to produce this compound efficiently, addressing common challenges such as racemization and yield optimization. These advancements are particularly relevant to chemists searching for scalable synthetic routes and cost-effective intermediates.

The compound’s piperidine core is a recurring motif in drug design, featured in numerous CNS-active compounds and GPCR modulators. This structural similarity has sparked interest in its potential applications beyond traditional small-molecule drugs, including proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As the field of degradation therapeutics gains momentum, tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate may serve as a critical scaffold for novel drug candidates.

Analytical characterization of tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate is another area of focus. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and stereochemical integrity. Given the importance of regulatory compliance in pharmaceutical manufacturing, rigorous quality control measures are essential. This compound’s well-defined spectral data and stability profile make it a preferred choice for process chemists and analytical scientists alike.

Looking ahead, the demand for tert-butyl 3-(1S)-1-amino-2-hydroxyethylpiperidine-1-carboxylate is expected to grow, driven by its versatility and alignment with industry trends. Whether used in medicinal chemistry, catalysis research, or material science, this compound exemplifies the intersection of innovation and practicality. As synthetic methodologies continue to evolve, its role in enabling next-generation therapeutics will undoubtedly expand.